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Compound of Interest

1-(Methoxycarbonyl)piperidine-4-
Compound Name:
carboxylic acid

Cat. No.: B1270422

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyl isonipecotate, the
methoxycarbonyl derivative of isonipecotic acid. It details its physicochemical properties,
synthesis protocols, biological significance, and applications as a crucial intermediate in
pharmaceutical development.

Introduction

Isonipecotic acid, also known as piperidine-4-carboxylic acid, is a conformationally restricted
analog of the primary inhibitory neurotransmitter, y-aminobutyric acid (GABA).[1] While
isonipecotic acid itself is a partial agonist at GABA-A receptors, its derivatives are of significant
interest in medicinal chemistry.[1][2] The methoxycarbonyl derivative, methyl isonipecotate (or
methyl piperidine-4-carboxylate), serves as a versatile and indispensable building block for the
synthesis of a wide array of biologically active compounds.[3][4][5] Its piperidine scaffold is a
key structural motif in drugs targeting the central nervous system, pain management, and
inflammatory conditions.[4] This guide explores the synthesis, properties, and applications of
this important pharmaceutical intermediate.[6][7]

Physicochemical Properties

Methyl isonipecotate is a colorless to yellow liquid under standard conditions.[3][5] Its key
chemical and physical properties are summarized below, providing essential data for
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experimental design and chemical synthesis.

Property Value Source
CAS Number 2971-79-1 [3][8][9]
Molecular Formula C7H13NO:2 [3181[9]
Molecular Weight 143.18 g/mol [31[81I9]
Boiling Point 85-90 °C [31[51[9]
Density 1.06 g/mL at 25 °C [3115119]
Refractive Index n20/D 1.465 [319]
Flash Point 89 °C (192.2 °F) - closed cup [319]
Solubility Slightly éoluble in water; GBlE]
Soluble in Chloroform

pKa 9.78 £ 0.10 (Predicted) [31[5]
Appearance Colorless to yellow liquid [3]

Synthesis and Experimental Protocols

The synthesis of methyl isonipecotate and its N-substituted derivatives can be achieved

through several established routes. The selection of a specific method often depends on the

availability of starting materials, desired scale, and required purity.

Synthesis via Deprotection of a Boc-Protected

Precursor

A common and high-yielding method involves the deprotection of a commercially available N-

Boc protected precursor, methyl 1-tert-butoxycarbonyl-4-piperidinecarboxylate. This method is

efficient and provides the hydrochloride salt of the product in high purity.

Experimental Protocol:
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Dissolve methyl 1-tert-butoxycarbonyl-4-piperidinecarboxylate (8.88 mmol) in
dichloromethane (DCM, 3 mL).[6]

Add a 4 M solution of hydrochloric acid in ethyl acetate (EtOAc, 6 mL) to the mixture.[6]
Stir the reaction mixture at room temperature for 1.5 hours.[6]

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, remove the solvent by concentration under reduced pressure.[6]

The resulting white solid is methyl piperidine-4-carboxylate hydrochloride. The reported yield
is approximately 99%.[6]
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Caption: Synthesis workflow for methyl piperidine-4-carboxylate HCI.

Synthesis via Fischer Esterification

Fischer esterification is a classic method for producing esters from carboxylic acids and
alcohols in the presence of an acid catalyst. Isonipecotic acid can be esterified using this

approach.
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General Experimental Protocol:

Suspend isonipecotic acid (1 equivalent) in an excess of methanol, which acts as both
reactant and solvent.

Cool the mixture in an ice bath to 0-5°C.

Slowly add a strong acid catalyst, such as thionyl chloride (1.5 equivalents) or concentrated
sulfuric acid, dropwise to the cooled suspension.[10]

After the addition is complete, allow the mixture to warm to room temperature and then heat
to reflux for several hours until the reaction is complete (monitored by TLC).[11]

Cool the reaction mixture and remove the excess methanol under reduced pressure.

Neutralize the residue by pouring it over crushed ice and adding a saturated solution of
sodium bicarbonate.

Extract the aqueous layer with an organic solvent like ethyl acetate.

Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure to yield the crude methyl isonipecotate.

Synthesis of N-Methyl Isonipecotate Methyl Ester

Further derivatization at the nitrogen atom is common. The N-methyl derivative, for example,

can be synthesized from methyl isonipecotate via reductive amination.

Experimental Protocol:

Dissolve methyl piperidine-4-carboxylate (7.00 mmol) in methanol (25 mL).[12]

Sequentially add formic acid (12.00 mmol) and a 40% aqueous solution of formaldehyde
(35.00 mmol).[12]

Heat the reaction mixture to reflux for 3 hours.[12]

After cooling, concentrate the mixture under reduced pressure.[12]
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e Dissolve the residue in water and basify with a sodium bicarbonate solution.[12]
o Extract the product with dichloromethane (3 x 30 mL).[12]

o Combine the organic layers, dry with anhydrous magnesium sulfate, filter, and concentrate to
yield methyl N-methyl-4-piperidinecarboxylate as a brown liquid (91% yield reported).[12]

Biological Activity and Applications in Drug
Development

Methyl isonipecotate is a crucial starting material for a wide range of pharmaceuticals due to
the prevalence of the piperidine ring in bioactive molecules.[4]

Role as a GABA Uptake Inhibitor Precursor

Gamma-aminobutyric acid (GABA) is the principal inhibitory neurotransmitter in the mammalian
central nervous system.[13][14] Its synaptic concentration is regulated by GABA transporters
(GATs).[15] Inhibiting these transporters prolongs the action of GABA, an effect that is
therapeutic in conditions like epilepsy and anxiety.[16]

Derivatives of isonipecotic acid (and its isomer, nipecotic acid) are foundational scaffolds for
potent GABA uptake inhibitors.[17][18] For example, lipophilic side chains are often attached to
the piperidine nitrogen to increase blood-brain barrier penetration and affinity for GATs.[19][20]
(S)-1-[2-[tris(4-methoxyphenyl)methoxy]ethyl]-3-piperidinecarboxylic acid, a derivative of the
related nipecotic acid, was identified as a selective ligand for the GAT-3 transporter.[13] Methyl
isonipecotate serves as a key intermediate for creating libraries of such derivatives for
screening and drug discovery.
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Caption: Modulation of GABAergic signaling by a GAT inhibitor.

Versatile Pharmaceutical Intermediate

Beyond GABAergic modulation, methyl isonipecotate is a reactant for synthesizing a diverse
range of therapeutic agents:[3]

» Antipsychotics: Isonipecotic acid is a precursor for drugs like Risperidone and Paliperidone.
[21]

« Antitubercular Agents: It is used as a reactant in the synthesis of novel drugs targeting
tuberculosis.[3][5]
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o Protein Kinase Inhibitors: The scaffold is incorporated into orally available naphthyridine
protein kinase D inhibitors.[3][5]

» Neurochemicals and Antibacterials: Its versatile chemical properties make it a valuable
component in the synthesis of various neurochemicals and antibacterials.[3][5][22][23]

e Enzyme Inhibitors: It is used to synthesize potent inhibitors of soluble epoxide hydrolase
(seH), which are targets for treating inflammation and hypertension.[3][5]

The logical progression from the parent acid to complex, high-value pharmaceuticals highlights
the strategic importance of its methoxycarbonyl derivative.
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Caption: Role of Methyl Isonipecotate as a key chemical intermediate.

Conclusion

The methoxycarbonyl derivative of isonipecotic acid, methyl isonipecotate, is more than a
simple ester. It is a pivotal molecular scaffold and a high-value intermediate in the field of drug
discovery and development. Its straightforward synthesis and versatile reactivity allow
researchers to access a wide chemical space, leading to the creation of novel therapeutics for
neurological disorders, infectious diseases, and more. The data and protocols presented in this
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guide serve as a foundational resource for scientists leveraging this compound in their
research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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